Cas no 226697-95-6 (Aconitane-4-methanol,20-ethyl-1,6,8,14,16-pentamethoxy-, (1a,6a,14a,16b)- (9CI))

Aconitane-4-methanol,20-ethyl-1,6,8,14,16-pentamethoxy-, (1a,6a,14a,16b)- (9CI) structure
226697-95-6 structure
Product Name:Aconitane-4-methanol,20-ethyl-1,6,8,14,16-pentamethoxy-, (1a,6a,14a,16b)- (9CI)
CAS No:226697-95-6
MF:C26H43NO6
MW:465.622728586197
CID:275798
Update Time:2024-03-01

Aconitane-4-methanol,20-ethyl-1,6,8,14,16-pentamethoxy-, (1a,6a,14a,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Aconitane-4-methanol,20-ethyl-1,6,8,14,16-pentamethoxy-, (1a,6a,14a,16b)- (9CI)
    • (+)-Hoheconsoline
    • Hoheconsoline
    • Aconitane-4-methanol, 20-ethyl-1,6,8,14,16-pentamethoxy-, (1α,6α,14α,16β)- (9CI)
    • Inchi: 1S/C26H43NO6/c1-7-27-12-24(13-28)9-8-17(30-3)26-15-10-14-16(29-2)11-25(33-6,18(15)20(14)31-4)19(23(26)27)21(32-5)22(24)26/h14-23,28H,7-13H2,1-6H3/t14-,15-,16+,17+,18-,19+,20+,21+,22-,23-,24+,25-,26+/m1/s1
    • InChI Key: ORBNFGSLPINTIF-DKHSYLGWSA-N
    • SMILES: O([C@H]1CC[C@]2(CN([C@]3([H])[C@@]4([H])[C@]5(C[C@@H]([C@]6([H])[C@@H]([C@@]5([H])[C@@]([H])(C6)[C@]31[C@]2([H])[C@H]4OC)OC)OC)OC)CC)CO)C

Computed Properties

  • Exact Mass: 272.08309
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • XLogP3: 0.783

Experimental Properties

  • Density: 1.21±0.1 g/cm3(Predicted)
  • Boiling Point: 521.5±50.0 °C(Predicted)
  • PSA: 52.54
  • pka: 14.99±0.10(Predicted)
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